2-Ethoxy-2-propenylidene methanaminium

• CAS No.: 48058-66-8
• Molecular Formula: C9H19N2O+
• Molecular Weight: 171.26 g/mol
• IUPAC Name: [(Z)-3-(dimethylamino)-2-ethoxyprop-2-enylidene]-dimethylazanium
• InChI: InChI=1S/C9H19N2O/c1-6-12-9(7-10(2)3)8-11(4)5/h7-8H,6H2,1-5H3/q+1
• InChI Key: FNVRCLNIRNPIEW-UHFFFAOYSA-N
• SMILES: CCOC(=CN(C)C)C=[N+](C)C
• Isomeric SMILES: CCO/C(=C\N(C)C)/C=[N+](C)C
• Synonyms: 2-ethoxy-2-propenylidene methanaminium; K 152,848; K 152848; K-152,848

Description

2-Ethoxy-2-propenylidene methanaminium is a quaternary ammonium compound characterized by a conjugated propenylidene backbone and an ethoxy-substituted aromatic system. Its structure (C₂₁H₂₁N₂O₂⁺) includes a phenyl group linked to an ethoxy moiety and a propenylidene-methanaminium core, as detailed by its SMILES notation: O(c3c(ccc(OCC#Cc1cc2c(cc1)ccnc2)c3)C[NH3+])CC . This compound has demonstrated relevance in biochemical applications, particularly as an inhibitor of monoamine oxidase-B (MAO-B), a target in Parkinson’s disease research. Its structural rigidity and electronic properties contribute to its binding affinity with enzymes like MAO-B, as evidenced by molecular docking studies .

Comparison with Similar Compounds

Table 1: Comparison of Solar Cell Spacers

Compound	Substituent	Carrier Lifetime (μs)	PCE (%)	Stability
FuMAI	Furan	18.03	18.00	High (moisture/light)
THFMACl	Tetrahydrofuran	0.42	13.79	Moderate

Carboxy-Substituted Derivatives: HY-B0710

1-Carboxy-N,N,N-trimethylmethanaminium (HY-B0710) is a zwitterionic compound (C₅H₁₁NO₂) with a carboxylate group. Unlike 2-ethoxy-2-propenylidene methanaminium, it lacks aromaticity and is used in biochemical buffering. Key differences include:

• Stability : HY-B0710 requires storage at -80°C for long-term stability, whereas 2-ethoxy derivatives are more robust under ambient conditions .
• Functionality : The carboxylate group enables HY-B0710 to act as a pH modulator, contrasting with the enzyme-inhibiting role of 2-ethoxy-2-propenylidene methanaminium .

Structural and Functional Insights

The ethoxy and propenylidene groups in 2-ethoxy-2-propenylidene methanaminium confer unique advantages:

• Electronic Effects : Conjugation enhances charge delocalization, improving binding to biological targets or perovskite lattices.
• Steric Considerations: Bulky substituents (e.g., isoquinoline in ) modulate interactions with enzymes or materials .

Table 2: Key Structural and Functional Attributes

Compound	Key Substituents	Primary Application	Notable Property
2-Ethoxy-2-propenylidene methanaminium	Ethoxy, propenylidene	MAO-B inhibition	High enzyme affinity
FuMAI	Furan	Perovskite solar cells	Long carrier lifetime
Malachite Green	Dimethylamino-phenyl	Textile dye	Carcinogenicity concerns
HY-B0710	Carboxylate	Biochemical buffer	Zwitterionic stability